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Compound of Interest

Compound Name: 10-Thiofolic acid

Cat. No.: B1664520 Get Quote

Technical Support Center: 10-Thiofolic Acid
Solutions
This technical support center provides guidance on the stability and storage of 10-Thiofolic
acid solutions for researchers, scientists, and drug development professionals. The following

information is compiled from available data on folic acid and general chemical principles for

thiol-containing compounds, as specific stability data for 10-Thiofolic acid is limited. It is highly

recommended to perform in-house stability studies for your specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving 10-Thiofolic acid?

A1: While specific solubility data for 10-Thiofolic acid is not readily available, based on the

properties of folic acid, it is expected to be soluble in dilute alkaline solutions such as dilute

sodium hydroxide or sodium carbonate solutions.[1][2] Folic acid is practically insoluble in water

and most organic solvents like ethanol and acetone.[1][3] For experimental purposes, Dimethyl

sulfoxide (DMSO) can also be considered as a solvent.[3] It is crucial to prepare fresh solutions

and use them immediately for optimal results.[3]

Q2: What are the general storage conditions for solid 10-Thiofolic acid?
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A2: Solid 10-Thiofolic acid should be stored in a tightly closed container in a cool, dark, and

dry place.[4] It should be stored away from oxidizing agents.[4] For long-term storage,

refrigeration at 2-8°C is recommended, protected from bright light.[1]

Q3: How should I store solutions of 10-Thiofolic acid?

A3: Solutions of 10-Thiofolic acid should be prepared fresh whenever possible. If short-term

storage is necessary, it is recommended to store aliquots in tightly sealed vials, protected from

light, at -20°C or lower. The presence of the thiol group makes 10-Thiofolic acid susceptible to

oxidation, so purging the solution and the headspace of the vial with an inert gas like nitrogen

or argon before sealing is a good practice to minimize degradation.

Q4: Is 10-Thiofolic acid sensitive to light?

A4: Yes, similar to folic acid, 10-Thiofolic acid is expected to be light-sensitive.[1][4] All

handling and storage of both the solid compound and its solutions should be done under dim

light, and containers should be wrapped in aluminum foil or use amber-colored vials to protect

from light exposure.

Q5: Is 10-Thiofolic acid sensitive to pH?

A5: Folic acid is more stable in alkaline solutions (pH > 7) and tends to degrade in acidic

conditions.[5] The thiol group in 10-Thiofolic acid can also be more reactive at certain pH

values. It is advisable to maintain a neutral to slightly alkaline pH for solutions of 10-Thiofolic
acid to enhance stability.
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Issue Possible Cause Recommended Action

Precipitate forms in the

solution upon storage.

The pH of the solution has

dropped, or the concentration

is too high for the storage

temperature.

Ensure the pH of the solution

is maintained in the neutral to

alkaline range. Consider

storing at a higher temperature

if solubility is an issue, but be

mindful of accelerated

degradation. Prepare more

dilute solutions if necessary.

Loss of biological activity or

inconsistent experimental

results.

Degradation of 10-Thiofolic

acid due to oxidation, light

exposure, or improper storage

temperature.

Prepare fresh solutions for

each experiment. Store stock

solutions as single-use

aliquots at -20°C or -80°C,

protected from light and

purged with inert gas. Perform

a stability study under your

specific experimental

conditions to determine the

rate of degradation.

Color of the solution changes

over time.

This could indicate

degradation of the compound.

Discard the solution and

prepare a fresh one. Monitor

the color of freshly prepared

solutions as a baseline.

Data Summary
Table 1: Solubility of Folic Acid (as a reference for 10-Thiofolic Acid)
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Solvent Solubility Reference

Water Practically insoluble [1][3]

Dilute alkali hydroxides and

carbonates
Soluble [1][2]

Dilute acids (HCl, H₂SO₄) Soluble [1]

Ethanol Insoluble [3]

Acetone Insoluble [1]

Chloroform Insoluble [1]

Ether Insoluble [1]

DMSO
Soluble (e.g., 2 mg/mL, 44

mg/mL)
[3]

Table 2: Recommended Storage Conditions for 10-Thiofolic Acid

Form Condition Temperature
Light/Air
Protection

Reference

Solid
Tightly closed

container, dry

Cool place / 2-

8°C
Protect from light [1][4]

Solution

Freshly prepared

is best. For

short-term

storage, use

single-use

aliquots in tightly

sealed vials.

-20°C or -80°C

Protect from

light, purge with

inert gas

Experimental Protocols
Protocol 1: Preparation of a Stock Solution of 10-Thiofolic Acid
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Weigh the desired amount of 10-Thiofolic acid powder in a fume hood, minimizing exposure

to light.

Add a small amount of 0.1 M NaOH to dissolve the powder completely.

Once dissolved, add your desired buffer (e.g., phosphate buffer, pH 7.4) to reach the final

volume and concentration.

Verify the final pH of the solution.

If not for immediate use, filter-sterilize the solution through a 0.22 µm filter.

Aliquot the solution into amber-colored, single-use vials.

Purge the headspace of each vial with an inert gas (e.g., nitrogen or argon) before tightly

sealing.

Store the aliquots at -20°C or -80°C, protected from light.

Visualizations

Solution Preparation Storage Experimental Use

Weigh Solid Dissolve in
0.1M NaOH

Add Buffer &
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Aliquot into
Amber Vials
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Store at
-20°C or -80°C Thaw Aliquot Use in Experiment

Click to download full resolution via product page

Caption: Recommended workflow for preparing and storing 10-Thiofolic acid solutions.
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Caption: Potential degradation pathways for 10-Thiofolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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